Cas no 17165-72-9 (Benzo[c]thiophene-1,3-dithione)

• Product Name: Benzo[c]thiophene-1,3-dithione
• CAS No: 17165-72-9
• MF: C₈H₄S₃
• MW: 196.312357902527
• CID: 203221
• PubChem ID: 57370511
• Update Time: 2025-04-19

Benzo[c]thiophene-1,3-dithione Chemical and Physical Properties

Names and Identifiers

• Benzo[c]thiophene-1,3-dithione
• 2-benzothiophene-1,3-dithione
• 1,2-Benzenedicarbodithioic acid,cyclic anhydrosulfide
• Phthalicacid, tetrathio-, cyclic anhydrosulfide (8CI)
• DTXSID60724710
• 17165-72-9
• SCHEMBL1157925

• Inchi： 1S/C8H4S3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1-4H
• InChI Key： PQFUKVWTMZWAMW-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2C1=S)=S

Computed Properties

• Exact Mass: 195.94751365g/mol
• Monoisotopic Mass: 195.94751365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 89.5Ų